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Compound of Interest

Compound Name: Paroxetine Mesylate

Cat. No.: B1678478

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the dissolution and use of
paroxetine mesylate in various in-vitro experimental settings. The following protocols and data
are intended to ensure accurate and reproducible results in cell-based assays.

Paroxetine Mesylate: Properties and Solubility

Paroxetine mesylate is the mesylate salt form of paroxetine, a selective serotonin reuptake
inhibitor (SSRI). For in-vitro studies, it is crucial to start with a properly prepared stock solution.
The solubility of paroxetine mesylate in commonly used laboratory solvents is summarized
below.

Solvent Solubility Notes

Use of fresh, moisture-free
DMSO 85 mg/mL (199.77 mM)[1] DMSO is recommended to
ensure maximum solubility.[1]

Solubility in agueous solutions
Water 10 mg/mL][1] o
can be limited.
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Protocol for Preparation of Paroxetine Mesylate
Stock Solution

This protocol details the preparation of a high-concentration stock solution of paroxetine
mesylate in Dimethyl Sulfoxide (DMSO), suitable for subsequent dilution in cell culture media
for in-vitro experiments.

Materials:

Paroxetine Mesylate powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination of the stock solution.

» Weighing: Accurately weigh the desired amount of paroxetine mesylate powder.

 Dissolution: Add the appropriate volume of sterile DMSO to achieve the desired stock
concentration (e.g., for a 10 mM stock solution, dissolve 4.25 mg of paroxetine mesylate in
1 mL of DMSO).

» Vortexing: Vortex the solution thoroughly until the paroxetine mesylate is completely
dissolved. Gentle warming (to no more than 37°C) can be applied if necessary to aid
dissolution.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles of the main stock.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 1 year).[1]
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Note on DMSO Concentration in Cell Culture:

It is critical to minimize the final concentration of DMSO in the cell culture medium as it can
have cytotoxic effects. The final DMSO concentration should ideally be kept below 0.5%, and a
vehicle control (media with the same final concentration of DMSO) must be included in all
experiments.

Experimental Workflow for In-Vitro Studies

The following diagram illustrates a typical workflow for an in-vitro experiment using a
paroxetine mesylate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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mesylate-for-in-vitro-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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